N-[1-cyano-2-(3,4-difluorophenoxy)-1-methylethyl]-3-(1H-pyrazol-1-yl)propanamide

• IUPAC Name: N-[2-cyano-1-(3,4-difluorophenoxy)propan-2-yl]-3-pyrazol-1-ylpropanamide
• InChI: InChI=1S/C16H16F2N4O2/c1-16(10-19,11-24-12-3-4-13(17)14(18)9-12)21-15(23)5-8-22-7-2-6-20-22/h2-4,6-7,9H,5,8,11H2,1H3,(H,21,23)
• InChI Key: VDHZSKFIWBSJIY-UHFFFAOYSA-N
• Canonical SMILES: CC(COC1=CC(=C(C=C1)F)F)(C#N)NC(=O)CCN2C=CC=N2
• Molecular Formula: C16H16F2N4O2
• Molecular Weight: 334.32 g/mol

Description

N-[1-cyano-2-(3,4-difluorophenoxy)-1-methylethyl]-3-(1H-pyrazol-1-yl)propanamide is a chemical compound that has been studied for its potential use as a pharmaceutical drug. It is commonly referred to as "Compound X" in scientific literature.

Mechanism of Action

The mechanism of action of N-[1-cyano-2-(3,4-difluorophenoxy)-1-methylethyl]-3-(1H-pyrazol-1-yl)propanamide involves inhibition of the enzyme cyclooxygenase-2 (COX-2). COX-2 is responsible for the production of prostaglandins, which are involved in inflammation and pain. By inhibiting COX-2, this compound reduces inflammation and pain.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to reduce the production of prostaglandins, which are involved in inflammation and pain. It has also been shown to inhibit the migration of white blood cells to the site of inflammation, further reducing inflammation. Additionally, it has been shown to have antioxidant effects, which may be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-[1-cyano-2-(3,4-difluorophenoxy)-1-methylethyl]-3-(1H-pyrazol-1-yl)propanamide in lab experiments is its specificity for COX-2. This allows for the selective inhibition of COX-2 without affecting the activity of COX-1, which is involved in the production of prostaglandins that are important for normal physiological functions. One limitation is that it may not be effective for all types of inflammation and pain, as some may be mediated by other pathways.

Future Directions

There are several future directions for research on N-[1-cyano-2-(3,4-difluorophenoxy)-1-methylethyl]-3-(1H-pyrazol-1-yl)propanamide. One direction is to investigate its potential use in the treatment of other diseases, such as cancer and Alzheimer's disease, which have been linked to inflammation. Another direction is to investigate its potential use in combination with other drugs to enhance its effectiveness. Additionally, further research is needed to fully understand its mechanism of action and to identify any potential side effects.

Synthesis Methods

The synthesis method for N-[1-cyano-2-(3,4-difluorophenoxy)-1-methylethyl]-3-(1H-pyrazol-1-yl)propanamide involves several steps. First, 3-(1H-pyrazol-1-yl)propanoic acid is reacted with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 1-cyano-2-(3,4-difluorophenoxy)-1-methylethane to produce the final product.

Scientific Research Applications

N-[1-cyano-2-(3,4-difluorophenoxy)-1-methylethyl]-3-(1H-pyrazol-1-yl)propanamide has been studied for its potential use as a drug for the treatment of various diseases. It has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of conditions such as arthritis and neuropathic pain.